Cas no 378221-36-4 (5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid)

• Product Name: 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid
• CAS No: 378221-36-4
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• CID: 3083158
• PubChem ID: 951278
• Update Time: 2025-06-14

5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid
• CS-0332516
• Oprea1_175943
• 5-(2-methyl-4-nitro-phenyl)furan-2-carboxylic Acid
• 5-(2-methyl-4-nitrophenyl)furan-2-carboxylic acid
• 378221-36-4
• AKOS000109325
• CHEMBL381236
• 5-(2-methyl-4-nitrophenyl)-2-furoic acid
• 5-(2-methyl-4-nitrophenyl)furan-2-carboxylicacid
• BDBM50175438
• STK729848

• MDL： MFCD02213699
• Inchi： 1S/C12H9NO5/c1-7-6-8(13(16)17)2-3-9(7)10-4-5-11(18-10)12(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： MOEXDNQYXBIZPC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.04807239Da
• Monoisotopic Mass: 247.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.3Ų

Additional information on 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid

Recent Advances in the Study of 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid (CAS: 378221-36-4)

The compound 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid (CAS: 378221-36-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a furan ring linked to a nitro-substituted phenyl group, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a key intermediate in the synthesis of novel pharmacophores and its direct bioactivity in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid exhibit promising inhibitory effects against several kinase targets implicated in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, leading to improved potency and selectivity. Molecular docking studies revealed that the nitro group and furan ring system play crucial roles in target binding, particularly through hydrogen bonding and π-π stacking interactions with key amino acid residues in the ATP-binding pocket of target kinases.

In the field of anti-infective drug development, a recent patent application (WO2023056421) disclosed the use of 378221-36-4 as a precursor for novel antimicrobial agents. The modified compounds showed remarkable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, as evidenced by electron microscopy studies showing abnormal cell morphology in treated bacterial cultures.

Pharmacokinetic studies of 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid derivatives have revealed interesting metabolic profiles. A 2024 publication in Drug Metabolism and Disposition reported that the compound undergoes rapid reduction of the nitro group in vivo, followed by conjugation reactions. These findings have important implications for drug design, suggesting that prodrug strategies or structural modifications may be necessary to improve metabolic stability and bioavailability.

The synthetic accessibility of 378221-36-4 has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) described a solvent-free mechanochemical synthesis route that significantly reduces environmental impact while maintaining high yield (85-92%) and purity (>99%). This development addresses previous challenges in scaling up production while meeting increasingly stringent environmental regulations in pharmaceutical manufacturing.

Current research directions include exploring the compound's potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Additionally, computational studies are underway to predict off-target effects and potential toxicity liabilities, using advanced machine learning algorithms trained on large chemical-biological datasets. These comprehensive investigations aim to position 5-(2-Methyl-4-nitro-phenyl)-furan-2-carboxylic acid as a versatile scaffold for multiple therapeutic applications.